Cas no 84353-09-3 (1,3,4-Thiadiazole, 2-methoxy-5-(trifluoromethyl)-)

• Product Name: 1,3,4-Thiadiazole, 2-methoxy-5-(trifluoromethyl)-
• CAS No: 84353-09-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1822703
• PubChem ID: 132169295
• Update Time: 2025-04-21

1,3,4-Thiadiazole, 2-methoxy-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-methoxy-5-(trifluoromethyl)-
• 2-Methoxy-5-(trifluoromethyl)-1,3,4-thiadiazole
• SCHEMBL19643828
• 84353-09-3

• Inchi： 1S/C9H10N2O/c1-11-6-4-8(12)7-3-2-5-10-9(7)11/h2-3,5H,4,6H2,1H3
• InChI Key： CICMFNAWLPZRDN-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN=C2N(C)CC1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.2Ų